Cas no 39126-37-9 (2-(phenylamino)propanedioic acid)

• Product Name: 2-(phenylamino)propanedioic acid
• CAS No: 39126-37-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1497669
• PubChem ID: 18475128
• Update Time: 2025-11-02

2-(phenylamino)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (phenylamino)-
• 2-(phenylamino)propanedioic acid
• 39126-37-9
• EN300-174692
• DB-260176
• 2-(phenylamino)propanedioicacid
• Phenylglycincarbonsaure
• SCHEMBL5511994

• Inchi： 1S/C9H9NO4/c11-8(12)7(9(13)14)10-6-4-2-1-3-5-6/h1-5,7,10H,(H,11,12)(H,13,14)
• InChI Key： JYJYVGOIXPFHNB-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(phenylamino)propanedioic acid

2-(Phenylamino)propanedioic Acid (CAS No. 39126-37-9): Properties, Applications, and Market Insights

2-(Phenylamino)propanedioic acid (CAS No. 39126-37-9) is an organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, also known as phenylamino malonic acid, features a unique molecular structure that combines a phenyl group with an amino and two carboxylic acid functionalities. Its versatility makes it a valuable intermediate in synthetic chemistry.

The chemical properties of 2-(phenylamino)propanedioic acid include a molecular formula of C₉H₉NO₄ and a molecular weight of 195.17 g/mol. It typically appears as a white to off-white crystalline powder, soluble in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO). The presence of both amino and carboxyl groups allows it to participate in various chemical reactions, such as condensation, esterification, and amide formation.

One of the most prominent applications of 2-(phenylamino)propanedioic acid is in the pharmaceutical industry, where it serves as a key intermediate for synthesizing active pharmaceutical ingredients (APIs). Researchers are particularly interested in its role in developing novel anti-inflammatory and analgesic agents, aligning with the growing demand for non-opioid pain management solutions. Recent studies have explored its potential in designing COX-2 inhibitors, a hot topic in drug discovery due to their reduced gastrointestinal side effects compared to traditional NSAIDs.

In agrochemicals, 2-(phenylamino)propanedioic acid derivatives have shown promise as plant growth regulators and pesticide intermediates. With the global push toward sustainable agriculture, this compound's ability to modify plant metabolic pathways has attracted significant attention. Its structural flexibility allows chemists to develop environmentally friendly crop protection agents, addressing the increasing consumer demand for organic food production.

The material science field has also benefited from 39126-37-9 applications, particularly in polymer chemistry. The compound's bifunctional nature enables its use as a cross-linking agent or monomer for specialty polymers. Recent innovations include its incorporation into biodegradable plastics, responding to the worldwide plastic pollution crisis. Researchers are investigating its potential in creating self-healing materials, a cutting-edge area in materials science.

From a market perspective, the demand for 2-(phenylamino)propanedioic acid has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. The compound's price trends reflect its specialized nature, typically ranging between $50-$100 per gram for research-grade material. Manufacturers are increasingly focusing on green synthesis methods for this compound, aligning with the pharmaceutical industry's emphasis on green chemistry principles.

Quality control for CAS 39126-37-9 typically involves HPLC analysis, with purity standards often exceeding 98% for pharmaceutical applications. Storage recommendations include keeping the compound in a cool, dry place away from strong oxidizers. While not classified as hazardous under standard conditions, proper laboratory handling procedures should always be followed when working with this chemical.

Recent research trends involving 2-(phenylamino)propanedioic acid include its potential in metal-organic frameworks (MOFs) for gas storage applications and its role in asymmetric synthesis as a chiral building block. These developments position the compound at the forefront of several emerging technologies, making it a subject of ongoing scientific investigation.

For researchers and industry professionals seeking 2-(phenylamino)propanedioic acid suppliers, it's essential to verify certificates of analysis and consider the supplier's track record in producing high-purity specialty chemicals. The compound's niche applications mean that reliable sources often include specialty chemical manufacturers rather than bulk suppliers.

In conclusion, 2-(phenylamino)propanedioic acid (39126-37-9) represents a versatile chemical intermediate with growing importance across multiple industries. Its unique structural features enable diverse applications, from pharmaceutical development to advanced materials, while ongoing research continues to uncover new potential uses for this interesting compound.